Cas no 214360-59-5 (2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring dimethoxy substituents at the 2- and 6-positions. This compound is widely utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The electron-rich dimethoxy groups enhance stability and influence reactivity, while the dioxaborolane moiety ensures efficient transmetalation under mild conditions. Its crystalline solid form and air stability facilitate handling and storage. This reagent is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of pyridine scaffolds is required. Its compatibility with diverse reaction conditions makes it a reliable choice for synthetic applications.
2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
214360-59-5 structure
Product Name:2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:214360-59-5
MF:C13H20BNO4
MW:265.11320400238
MDL:MFCD03788240
CID:92434
PubChem ID:2758487
Update Time:2025-10-14

2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,6-Dimethoxypyridine-3-boronic acid pinacol ester
    • 2,6-dimethoxypyridine-5-boronic acid pinacol ester
    • A815364
    • AKOS005259448
    • BP-10504
    • AT14103
    • AMY29806
    • Z1741964364
    • 214360-59-5
    • EN300-842811
    • SCHEMBL521352
    • MFCD03788240
    • CS-0175530
    • 2,6-dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
    • DTXSID30374347
    • BS-22822
    • AB15945
    • 2,6-dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • Pyridine, 2,6-dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • J-507492
    • 2,6-dimethoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • FT-0610675
    • 2,6-dimethoxypyridine-3-boronic acid, pinacol ester
    • DB-045582
    • MDL： MFCD03788240
    • Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)9-7-8-10(16-5)15-11(9)17-6/h7-8H,1-6H3
    • InChI Key： VZGDCNFVMWRPOW-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(N=C2OC)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 265.14900
  • Monoisotopic Mass: 265.149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.8A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.09
  • Melting Point: 38-40°C
  • Boiling Point: 352.9°Cat760mmHg
  • Flash Point: 167.2°C
  • Refractive Index: 1.489
  • PSA: 49.81000
  • LogP: 1.39800
  • Solubility: Not determined

2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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